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Compound of Interest

Compound Name: Malate

Cat. No.: B086768

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling of malate, also commonly referred to as malic acid. Adherence to these
procedures will help safeguard personnel and maintain a secure research environment.

Personal Protective Equipment (PPE) and Safety
Measures

When handling malate, particularly in its solid, powder form, it is crucial to use appropriate
personal protective equipment to prevent exposure and ensure safety. The primary hazards
associated with malate are eye and skin irritation.[1][2] In dusty conditions, inhalation can also
be a concern.

Key PPE Requirements:

o Eye and Face Protection: Safety glasses with side shields are recommended for all handling
procedures.[3][4] For operations that may generate dust, such as transferring large
guantities, safety goggles or a face shield should be worn to provide more comprehensive
protection against eye irritation.[1][3] An eyewash station should be readily accessible in the
work area.[5][6]

» Skin Protection: While not always required for incidental contact, wearing suitable chemical-
resistant gloves is a good laboratory practice to prevent potential skin irritation.[4] For tasks
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with a higher risk of contact, protective clothing should be worn.[7] Hands should be washed
thoroughly with soap and water after handling.[1][8]

o Respiratory Protection: In situations where significant dust may be generated and
engineering controls like ventilation are insufficient, a NIOSH-approved N-95 dust respirator
or equivalent should be used.[3]

Hazard and Safety Data Summary

The following table summarizes the key quantitative safety data for malic acid, the protonated
form of malate.

Parameter Value References

H319: Causes serious eye
GHS Hazard Statement o [11[4115]
irritation

CAS Number 6915-15-7 (for DL-Malic acid) [11[4116]

] Total dust: 15 mg/ms;
OSHA PEL (Nuisance Dust) ) [3]
Respirable dust: 5 mg/m?

ACGIH TLV (Nuisance Dust) Inhalable dust: 10 mg/m3 [3]
Flash Point 203 °C/397.4 °F [6]
Autoignition Temperature 340 °C/ 644 °F [6]

Operational Plan for Handling Malate

A systematic approach to handling malate from receipt to disposal is critical for safety and
operational efficiency.

Step-by-Step Handling Protocol:
» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area.[3][9]
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o Keep containers tightly closed to prevent moisture absorption and contamination.[3][9]

o Store away from incompatible materials such as strong oxidizing agents, bases, and alkali
metals.[4][5]

e Preparation and Handling:

[e]

Work in a well-ventilated area.[3][10] Local exhaust ventilation is desirable when handling
large quantities or if dust is generated.[3]

[e]

Don the appropriate PPE as outlined above.

o

Avoid generating dust.[3][10] Use methods like wet sweeping or a vacuum for cleaning up
spills instead of compressed air.[3]

o

For preparing solutions, slowly add the malate to the solvent to avoid splashing.
e Spill Response:

o Minor Spills: For small spills of solid malate, sweep up the material, taking care to
minimize dust generation, and place it in a suitable, labeled container for disposal.[6][7]
The area can then be cleaned with water.[9]

o Major Spills: In the event of a large spill, evacuate the area and alert emergency services.
[7] Wear appropriate PPE, including respiratory protection, before attempting to clean up.

[7]
e Disposal Plan:

o Dispose of malate and any contaminated materials in accordance with local, state, and
federal regulations.

o Do not discharge into drains or the environment.[9][10]

o Waste can be sent to a licensed chemical destruction facility.[10]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the standard workflow for safely handling malate in a
laboratory setting, incorporating the key safety checks and decision points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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